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Compound of Interest

Compound Name: Daphniyunnine B

Cat. No.: B104512 Get Quote

An in-depth technical guide on the Daphniphyllum alkaloid, Daphniyunnine B, is currently

challenging to compile due to the limited availability of specific data in publicly accessible

scientific literature. While research has been conducted on this natural product, key identifiers

and detailed experimental information remain elusive.

Core Chemical Data
A definitive Chemical Abstracts Service (CAS) number for Daphniyunnine B could not be

located in the available resources. However, based on information from the LOTUS database

for natural products, a compound isolated from Daphniphyllum yunnanense, the same plant

source as Daphniyunnine B, possesses the following molecular formula:

Parameter Value

Molecular Formula C₂₁H₂₇NO₃

It is important to note that while this is a strong candidate, its direct correspondence to

Daphniyunnine B is not definitively confirmed in the literature. Further structural elucidation

and data publication are required for absolute verification.

Synthesis and Isolation
Detailed, step-by-step experimental protocols for the total synthesis or isolation of

Daphniyunnine B are not fully available. However, insights into its chemical synthesis and
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isolation can be gleaned from related studies.

Synthesis of the AC Bicyclic Framework
Research by Xie's group in 2019 outlined the construction of the AC ring system of

Daphniyunnine B. The initial steps of this synthetic approach are as follows:

Acid-Promoted Rearrangement, Hydrolysis, and Amidation: The synthesis commences with

an acid-promoted rearrangement of cyclohexenol, followed by hydrolysis and amidation to

yield a primary amide. This product is purified using column chromatography.

Intramolecular Iodocyclization: The resulting primary amide undergoes an intramolecular

iodocyclization to form a bicyclic lactam.

Elimination: The bicyclic lactam is then subjected to an elimination reaction to proceed with

the framework construction.

A complete, end-to-end protocol for the total synthesis of Daphniyunnine B has not been

published.

General Isolation Protocol for Daphniphyllum Alkaloids
While a specific protocol for Daphniyunnine B is not available, a general method for isolating

alkaloids from Daphniphyllum species, such as Daphniphyllum calycinum, has been described

and likely resembles the methodology that would be used for Daphniphyllum yunnanense. The

general steps include:

Extraction: The plant material (e.g., stems, leaves) is extracted with a suitable solvent, such

as ethanol.

Acid-Base Extraction: The crude extract is subjected to an acid-base extraction to separate

the alkaloids from other plant constituents.

Chromatography: The resulting alkaloid fraction is then purified using a series of column

chromatography techniques to isolate the individual compounds.

Biological Activity and Signaling Pathways
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There is currently no specific information available in the scientific literature regarding the

biological activities or the signaling pathways associated with Daphniyunnine B. While some

other alkaloids isolated from the Daphniphyllum genus have been reported to exhibit cytotoxic

properties, these findings cannot be directly attributed to Daphniyunnine B without specific

experimental evidence.

Experimental Workflow Visualization
Due to the lack of detailed experimental protocols and information on signaling pathways, the

creation of specific Graphviz diagrams as requested is not feasible at this time. A generalized

workflow for the synthesis of the AC bicyclic framework can be conceptualized, but a detailed

and accurate diagram requires more specific reaction details than are currently available.

In conclusion, while the existence of Daphniyunnine B as a natural product is established, a

comprehensive technical guide as requested by researchers, scientists, and drug development

professionals cannot be fully realized until more detailed scientific data, including its confirmed

CAS number, definitive molecular formula, complete experimental protocols for its synthesis

and isolation, and its biological activity profile, are published.

To cite this document: BenchChem. [Daphniyunnine B CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104512#daphniyunnine-b-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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